Cas no 1803611-02-0 (2-ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride)

• Product name: 2-ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride
• CAS No: 1803611-02-0
• MF: C₁₅H₂₆ClN₃O
• MW: 299.83944272995
• CID: 4618269
• PubChem ID: 75481851

2-ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride

• Inchi： 1S/C15H25N3O.ClH/c1-3-7-17-8-10-18(11-9-17)13-5-6-14(16)15(12-13)19-4-2;/h5-6,12H,3-4,7-11,16H2,1-2H3;1H
• InChI Key： PZRMYZJLAWNJJF-UHFFFAOYSA-N
• SMILES： O(C1=C(C=CC(N2CCN(CCC)CC2)=C1)N)CC.Cl

Additional information on 2-ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride

Comprehensive Overview of 2-ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride (CAS No. 1803611-02-0)

2-ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride (CAS No. 1803611-02-0) is a chemically synthesized compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and therapeutic interventions. The presence of the ethoxy and propylpiperazine groups in its structure makes it a versatile candidate for further study in medicinal chemistry.

Researchers and scientists are increasingly focusing on compounds like 2-ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride due to their potential role in addressing modern health challenges. For instance, the compound's structural features align with current trends in targeting central nervous system (CNS) disorders and neurodegenerative diseases, which are among the most searched topics in medical and scientific communities. Its trihydrochloride form enhances solubility, making it more suitable for in vitro and in vivo studies.

The compound's CAS number (1803611-02-0) serves as a unique identifier, ensuring accurate referencing in academic and industrial databases. This is particularly important for researchers who rely on precise chemical data for their work. The inclusion of long-tail keywords such as "2-ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride synthesis" or "CAS 1803611-02-0 applications" in scientific literature helps improve its visibility in search engines, aligning with SEO optimization strategies for academic and industrial audiences.

In the context of drug discovery, 2-ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride is often discussed alongside other piperazine derivatives, which are known for their pharmacological versatility. Recent studies have highlighted the potential of such compounds in modulating receptor activity, a topic frequently searched by professionals in pharmacology and biochemistry. The compound's aniline core further expands its utility in designing small-molecule inhibitors, a hot topic in cancer research and immunotherapy.

From a technical standpoint, the synthesis and characterization of 2-ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride require advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound's purity and consistency, which are critical for reproducible research outcomes. The growing demand for high-purity compounds in preclinical studies underscores the importance of this compound in modern scientific endeavors.

In summary, 2-ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride (CAS No. 1803611-02-0) represents a promising area of research with broad applications in pharmaceutical sciences and biotechnology. Its unique chemical properties and relevance to current health challenges make it a valuable subject for further exploration. By leveraging SEO-friendly terminology and addressing trending topics in science, this overview aims to provide a comprehensive and accessible resource for researchers and industry professionals alike.